Cas no 772283-93-9 (4-(N-Phenylamino)-4-carboxypiperidine)

• Product Name: 4-(N-Phenylamino)-4-carboxypiperidine
• CAS No: 772283-93-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD14599456
• CID: 3030205
• PubChem ID: 12298144
• Update Time: 2025-06-13

4-(N-Phenylamino)-4-carboxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-(phenylamino)-
• 4-(Phenylamino)-4-Piperidinecarboxylic acid
• 4-(phenylamino)piperidine-4-carboxylic acid
• 4-(N-aminophenyl)-4-carboxypiperidine
• 4-(N-Phenylamino)-4-carboxypiperidine

• MDL： MFCD14599456
• Inchi： 1S/C12H16N2O2/c15-11(16)12(6-8-13-9-7-12)14-10-4-2-1-3-5-10/h1-5,13-14H,6-9H2,(H,15,16)
• InChI Key： QIJFNINHULHMLY-UHFFFAOYSA-N
• SMILES： N1CCC(NC2=CC=CC=C2)(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(N-Phenylamino)-4-carboxypiperidine

Introduction to 4-(N-Phenylamino)-4-carboxypiperidine (CAS No. 772283-93-9)

4-(N-Phenylamino)-4-carboxypiperidine, with the CAS number 772283-93-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-(N-Phenylamino)-4-carboxypiperidine make it an intriguing candidate for various pharmacological studies.

The molecular structure of 4-(N-Phenylamino)-4-carboxypiperidine consists of a piperidine ring with a carboxylic acid group and a phenylamino substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The carboxylic acid group can participate in hydrogen bonding and ionic interactions, while the phenylamino group can engage in aromatic stacking and hydrogen bonding, contributing to the compound's overall reactivity and binding affinity.

Recent studies have highlighted the potential of 4-(N-Phenylamino)-4-carboxypiperidine in various therapeutic areas. One notable application is its use as a scaffold for the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of 4-(N-Phenylamino)-4-carboxypiperidine exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to antiviral properties, 4-(N-Phenylamino)-4-carboxypiperidine has also been investigated for its potential as an analgesic agent. Studies have demonstrated that certain derivatives of this compound can effectively reduce pain by modulating nociceptive pathways. The analgesic effects are attributed to the compound's ability to interact with specific receptors involved in pain signaling, such as opioid receptors and transient receptor potential (TRP) channels.

The pharmacokinetic properties of 4-(N-Phenylamino)-4-carboxypiperidine have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. The high solubility and stability of 4-(N-Phenylamino)-4-carboxypiperidine contribute to its bioavailability and efficacy in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(N-Phenylamino)-4-carboxypiperidine-based drugs in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects, paving the way for more advanced clinical studies. These trials aim to validate the therapeutic benefits observed in preclinical models and establish optimal dosing regimens for different indications.

Beyond its direct therapeutic applications, 4-(N-Phenylamino)-4-carboxypiperidine has also found use as a research tool in chemical biology. Its unique structure allows it to serve as a probe for studying protein-protein interactions and enzyme inhibition mechanisms. This utility has led to its incorporation into high-throughput screening assays for identifying novel drug targets and validating hit compounds.

The synthesis of 4-(N-Phenylamino)-4-carboxypiperidine has been optimized using modern synthetic techniques, ensuring high yields and purity levels. Various synthetic routes have been reported, including multistep processes involving functional group manipulations and ring-forming reactions. These methods provide chemists with flexible options for producing large quantities of the compound for both research and commercial purposes.

In conclusion, 4-(N-Phenylamino)-4-carboxypiperidine (CAS No. 772283-93-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new potential uses for this compound, solidifying its importance in the field.